Cas no 139219-08-2 (Azocine, 1-(3-chlorophenyl)octahydro-)
139219-08-2 structure
Product Name:Azocine, 1-(3-chlorophenyl)octahydro-
CAS No:139219-08-2
MF:C13H18ClN
MW:223.741722583771
CID:1263501
Update Time:2024-08-03
Azocine, 1-(3-chlorophenyl)octahydro- Chemical and Physical Properties
Names and Identifiers
-
- Azocine, 1-(3-chlorophenyl)octahydro-
-
- Inchi: 1S/C13H18ClN/c14-12-7-6-8-13(11-12)15-9-4-2-1-3-5-10-15/h6-8,11H,1-5,9-10H2
- InChI Key: HWPQQWYMRRIGCV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(Cl)=C2)CCCCCCC1
Computed Properties
- Exact Mass: 223.11294
Experimental Properties
- Density: 1.069±0.06 g/cm3(Predicted)
- Boiling Point: 340.1±25.0 °C(Predicted)
- PSA: 3.24
- pka: 6.28±0.20(Predicted)
Azocine, 1-(3-chlorophenyl)octahydro- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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